Cas no 784158-95-8 (1-(5,6-Dichloropyridine-3-carbonyl)-4-(2,3-dimethylphenyl)piperazine)
1-(5,6-Dichloropyridine-3-carbonyl)-4-(2,3-dimethylphenyl)piperazine Chemical and Physical Properties
Names and Identifiers
-
- AKOS017035634
- EN300-26594545
- 1-(5,6-dichloropyridine-3-carbonyl)-4-(2,3-dimethylphenyl)piperazine
- Z26850275
- 784158-95-8
- 1-(5,6-Dichloropyridine-3-carbonyl)-4-(2,3-dimethylphenyl)piperazine
-
- Inchi: 1S/C18H19Cl2N3O/c1-12-4-3-5-16(13(12)2)22-6-8-23(9-7-22)18(24)14-10-15(19)17(20)21-11-14/h3-5,10-11H,6-9H2,1-2H3
- InChI Key: ISXUDFNXOXVYGA-UHFFFAOYSA-N
- SMILES: ClC1=C(N=CC(=C1)C(N1CCN(C2C=CC=C(C)C=2C)CC1)=O)Cl
Computed Properties
- Exact Mass: 363.0905176g/mol
- Monoisotopic Mass: 363.0905176g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 442
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 36.4Ų
1-(5,6-Dichloropyridine-3-carbonyl)-4-(2,3-dimethylphenyl)piperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26594545-0.1g |
1-(5,6-dichloropyridine-3-carbonyl)-4-(2,3-dimethylphenyl)piperazine |
784158-95-8 | 95.0% | 0.1g |
$364.0 | 2025-03-20 | |
| Enamine | EN300-26594545-0.25g |
1-(5,6-dichloropyridine-3-carbonyl)-4-(2,3-dimethylphenyl)piperazine |
784158-95-8 | 95.0% | 0.25g |
$381.0 | 2025-03-20 | |
| Enamine | EN300-26594545-0.5g |
1-(5,6-dichloropyridine-3-carbonyl)-4-(2,3-dimethylphenyl)piperazine |
784158-95-8 | 95.0% | 0.5g |
$397.0 | 2025-03-20 | |
| Enamine | EN300-26594545-1g |
784158-95-8 | 90% | 1g |
$414.0 | 2023-09-13 | ||
| Enamine | EN300-26594545-2.5g |
1-(5,6-dichloropyridine-3-carbonyl)-4-(2,3-dimethylphenyl)piperazine |
784158-95-8 | 95.0% | 2.5g |
$810.0 | 2025-03-20 | |
| Enamine | EN300-26594545-5g |
784158-95-8 | 90% | 5g |
$1199.0 | 2023-09-13 | ||
| Enamine | EN300-26594545-10g |
784158-95-8 | 90% | 10g |
$1778.0 | 2023-09-13 | ||
| Enamine | EN300-26594545-0.05g |
1-(5,6-dichloropyridine-3-carbonyl)-4-(2,3-dimethylphenyl)piperazine |
784158-95-8 | 95.0% | 0.05g |
$348.0 | 2025-03-20 | |
| Enamine | EN300-26594545-10.0g |
1-(5,6-dichloropyridine-3-carbonyl)-4-(2,3-dimethylphenyl)piperazine |
784158-95-8 | 95.0% | 10.0g |
$1778.0 | 2025-03-20 | |
| Enamine | EN300-26594545-1.0g |
1-(5,6-dichloropyridine-3-carbonyl)-4-(2,3-dimethylphenyl)piperazine |
784158-95-8 | 95.0% | 1.0g |
$414.0 | 2025-03-20 |
1-(5,6-Dichloropyridine-3-carbonyl)-4-(2,3-dimethylphenyl)piperazine Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on 1-(5,6-Dichloropyridine-3-carbonyl)-4-(2,3-dimethylphenyl)piperazine
Professional Introduction to 1-(5,6-Dichloropyridine-3-carbonyl)-4-(2,3-dimethylphenyl)piperazine and CAS No. 784158-95-8
1-(5,6-Dichloropyridine-3-carbonyl)-4-(2,3-dimethylphenyl)piperazine is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This compound, identified by the CAS number 784158-95-8, has garnered attention due to its structural features and its role in the development of novel therapeutic agents. The synthesis and application of this molecule have been extensively studied, with recent research highlighting its potential in addressing various pharmacological challenges.
The molecular framework of 1-(5,6-Dichloropyridine-3-carbonyl)-4-(2,3-dimethylphenyl)piperazine consists of a piperazine core substituted with a 5,6-dichloropyridine-3-carbonyl group and a 2,3-dimethylphenyl moiety. This unique arrangement contributes to its distinct chemical properties and reactivity, making it a valuable scaffold for medicinal chemistry. The presence of chlorine atoms in the pyridine ring enhances its electrophilicity, facilitating various chemical transformations that are crucial for drug development.
In recent years, the pharmaceutical industry has seen a surge in the exploration of piperazine derivatives due to their broad spectrum of biological activities. Piperazine-based compounds are known for their ability to modulate neurotransmitter systems, making them particularly relevant in the treatment of neurological and psychiatric disorders. The introduction of substituents such as 5,6-dichloropyridine-3-carbonyl and 2,3-dimethylphenyl further expands their pharmacological potential by introducing additional interaction sites with biological targets.
The synthesis of 1-(5,6-Dichloropyridine-3-carbonyl)-4-(2,3-dimethylphenyl)piperazine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions have been particularly effective in constructing the desired molecular framework.
The biological activity of this compound has been a subject of intense investigation. Preclinical studies have demonstrated its potential in modulating various neurotransmitter receptors, including serotonin and dopamine receptors. These interactions are critical for the development of drugs that target neurological disorders such as depression, anxiety, and schizophrenia. The dual substitution pattern in the molecule allows for selective binding to specific receptor subtypes, which is essential for achieving therapeutic efficacy while minimizing side effects.
The structural features of 1-(5,6-Dichloropyridine-3-carbonyl)-4-(2,3-dimethylphenyl)piperazine also make it a versatile intermediate in the synthesis of more complex pharmacophores. By modifying the substituents or introducing additional functional groups, chemists can generate a library of derivatives with tailored biological activities. This approach has been instrumental in identifying novel lead compounds that exhibit enhanced potency and selectivity.
In conclusion, 1-(5,6-Dichloropyridine-3-carbonyl)-4-(2,3-dimethylphenyl)piperazine represents a promising candidate in pharmaceutical research. Its unique structural features and biological potential make it a valuable tool for developing new therapeutic agents. As research continues to uncover new applications for this compound and its derivatives, it is expected to play an increasingly important role in addressing unmet medical needs.
784158-95-8 (1-(5,6-Dichloropyridine-3-carbonyl)-4-(2,3-dimethylphenyl)piperazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)